4-Methyl-1-(pyridin-4-yl)piperidine-4-carboxylic acid

• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• SMILES: CC1(CCN(CC1)C2=CC=NC=C2)C(=O)O
• InChI: InChI=1S/C12H16N2O2/c1-12(11(15)16)4-8-14(9-5-12)10-2-6-13-7-3-10/h2-3,6-7H,4-5,8-9H2,1H3,(H,15,16)
• InChIKey: AVPJDPXNTAOBRA-UHFFFAOYSA-N

4-Methyl-1-(pyridin-4-yl)piperidine-4-carboxylic Acid – Kinase-Targeted Drug Discovery Scaffold

4-Methyl-1-(pyridin-4-yl)piperidine-4-carboxylic acid (CAS 905576-59-2) is a bifunctional heterocyclic building block that combines a piperidine-4-carboxylic acid core with a pyridin-4-yl N-substituent and a quaternary 4-methyl group . With a molecular formula of C₁₂H₁₆N₂O₂ and a molecular weight of 220.27 g/mol, it belongs to the pyridyl-piperidine class that serves as a key scaffold in multiple kinase inhibitor programmes, most notably the Merck-patented Wnt pathway inhibitor series (WO2015144290) [1]. The compound carries both a carboxylic acid handle for amide/ester derivatisation and a pyridine nitrogen amenable to coordination chemistry or salt formation, making it a versatile intermediate for medicinal chemistry campaigns targeting ATP-binding pockets and allosteric kinase sites [2].

● Wnt pathway inhibitor scaffold — pyridyl-piperidine-4-carboxylic acid core mapped to WO2015144290 Markush space

● 4-Methyl quaternary centre provides steric shielding at piperidine α-carbon (class-level metabolic soft-spot context)

● Carboxylic acid handle enables direct amide/ester derivatisation for focused kinase library synthesis

• [1] Schiemann K, Stieber F, Calderini M, Blagg J, Mallinger A, Waalboer D, Rink C, Crumpler SR. Pyridyl Piperidines. WIPO Patent Application WO/2015/144290, published October 1, 2015. Assignee: Merck Patent GmbH and Cancer Research Technology Ltd. View Source
• [2] Mallinger A, Crumpler S, Pichowicz M, Waalboer D, Stubbs M, Adeniji-Popoola O, Wood B, Smith E, Thai C, Henley AT, Georgi K, Court W, Hobbs S, Box G, Ortiz-Ruiz MJ, Valenti M, De Haven Brandon A, TePoele R, Leuthner B, Workman P, Aherne W, Poeschke O, Dale TC, Wienke D, Esdar C, Rohdich F, Raynaud F, Clarke PA, Eccles SA, Stieber F, Schiemann K, Blagg J. Discovery of potent, orally bioavailable, small-molecule inhibitors of WNT signaling from a cell-based pathway screen. Journal of Medicinal Chemistry, 2015, 58(4), 1717–1735. DOI: 10.1021/jm501436m. View Source

Why Generic Substitution of This Scaffold Fails in Lead Optimisation

Although the pyridyl-piperidine-4-carboxylic acid chemotype appears superficially interchangeable, critical structural differences between 4-methyl-1-(pyridin-4-yl)piperidine-4-carboxylic acid and its closest analogs produce quantifiable divergences in lipophilicity, metabolic stability, and scaffold geometry that cascade into differential pharmacokinetic and target-engagement profiles. The quaternary 4-methyl substituent directly blocks the primary CYP3A4-mediated N-dealkylation soft spot identified at the α-carbon adjacent to the piperidine nitrogen, with activation energies for hydrogen abstraction measured at 96–98 kcal/mol for the non-methylated congener [1]. Removal of this methyl group (as in CAS 93913-86-1) not only increases metabolic clearance but also reduces computed LogP by approximately 0.4–0.8 log units, altering both passive permeability and P-glycoprotein recognition . Conversely, omission of the pyridin-4-yl group (as in CAS 162648-32-0) eliminates the key pharmacophoric element required for engagement with the kinase hinge region and abolishes the conformational constraint conferred by the twisted pyridine–piperidine bond angle observed in the X-ray crystal structure of the prototypical Wnt inhibitor series [2]. These structure-derived performance gaps make generic substitution a material risk in any programme where metabolic stability, CNS penetration potential, or kinase selectivity has been empirically optimised around this specific scaffold.

Des-methyl analog (CAS 93913-86-1)

May exhibit higher CYP3A4-mediated N-dealkylation due to unshielded α-hydrogens; metabolic stability profile can shift relative to the 4-methyl scaffold.

Pyridin-4-yl omitted analog

Removal of the pyridin-4-yl group eliminates the key kinase hinge-binding element; scaffold lacks the Wnt inhibitor pharmacophore context.

4-Unsubstituted piperidine congeners

Absence of the quaternary 4-methyl group removes conformational preorganisation observed in the pyridyl-piperidine inhibitor series; may alter kinase selectivity interpretation.

• [1] Stepan AF, Karki KK, McDonald WS, Dorff PH, Dutra JK, DiRico KJ, Won A, Subramanyam C, Efremov IV, O'Donnell CJ, Nolan CE, Becker SL, Pustilnik LR, Sneed B, Sun H, Lu Y, Robshaw AE, Riddell D, O'Sullivan TJ, Sibley E, Capetta S, Atchison K, Hallgren AJ, Miller E, Wood A, Obach RS. Metabolism-directed design of oxetane-containing arylsulfonamide derivatives as γ-secretase inhibitors. Journal of Medicinal Chemistry, 2011, 54(22), 7772–7783. DOI: 10.1021/jm200893p. (Referenced via smolecule.com for CYP3A4-mediated N-dealkylation of piperidine derivatives; α-carbon soft-spot activation energies of 96–98 kcal/mol.) View Source
• [2] Mallinger A et al. J. Med. Chem. 2015, 58(4), 1717–1735. X-ray crystallography of compound 9 demonstrates a twisted conformation about the pyridine–piperidine bond critical for Wnt pathway inhibitory activity. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

Lipophilicity Advantage Over the Des-Methyl Analog

The target compound exhibits a computed LogP of 1.77 compared to LogP values of 1.38 (chemscene) or XLogP3 of 1.0 (Aladdin/chem960) for the direct des-methyl analog 1-(pyridin-4-yl)piperidine-4-carboxylic acid (CAS 93913-86-1) . This LogP differential of +0.39 to +0.77 log units places the target compound in a more favourable lipophilicity range for passive membrane permeability while remaining below the typical LogP >3 threshold associated with increased promiscuity and phospholipidosis risk [1]. Both compounds share an identical TPSA of 53.43 Ų and the same number of rotatable bonds (2), isolating the LogP difference as the principal physicochemical differentiator.

Lipophilicity Comparison

Reported

Target LogP 1.77 (chemscene); des-methyl analog LogP 1.38 (chemscene) / 1.0 (XLogP3). ΔLogP = +0.39 to +0.77; identical TPSA 53.43 Ų.

Supports passive permeability prediction; remains below promiscuity risk threshold (LogP

Computed values; experimental logD confirmation recommended.

Metabolic Soft-Spot Shielding

Class-level

4-Methyl group blocks piperidine α-carbon; des-methyl analog retains two accessible α-hydrogens. Reported H-abstraction activation energy ~96–98 kcal/mol (piperidine class). Rodent CYP3A N-dealkylation rate 1.3–1.8× higher than human.

4-Methyl may reduce first-pass oxidative metabolism; supports metabolic stability screening context.

Class-level inference; compound-specific microsomal data not publicly available.

Conformational Preorganisation

Class-level

X-ray structure of pyridyl-piperidine inhibitor shows twisted pyridine–piperidine bond. Prototypical CCT251545 IC₅₀ = 5 nM, >100-fold selectivity for CDK8/CDK19 over 291 kinases.

4-Methyl quaternary centre may preorganise carboxylic acid vector for amide coupling geometry.

Inferred from downstream inhibitor SAR; direct structural data for this exact scaffold limited.

Purity Specification

Head-to-head

Target: 98% (Bidepharm, Leyan); des-methyl comparator: 96% (Bidepharm). ΔPurity = +2%; unspecified impurity burden halved (2% vs 4%).

Reduced risk of aggregate-forming impurities in high-concentration biochemical screening.

Vendor-specified QC; batch-specific NMR/HPLC/GC documentation available.

Form Availability

Head-to-head

Free acid (CAS 905576-59-2, ≥95–98%) and HCl salt (CAS 1909312-20-4, ≥95%). Both forms in stock at multiple vendors.

Supports organic-phase amide coupling (free acid) and aqueous formulation (HCl salt) without in-house salt conversion.

HCl salt enhances aqueous solubility; dual-form supply reduces single-supplier dependency.

Patent Space Mapping

Class-level

Scaffold matches Formula (I) of WO2015144290 (pyridyl piperidine Wnt inhibitors). Pyridine-lacking analog (CAS 162648-32-0) falls outside patent scope.

Provides IP-grounded entry into Wnt inhibitor chemical series for lead optimisation.

Patent landscape analysis; freedom-to-operate assessment requires independent legal review.

Evidence Dimension	Computed octanol–water partition coefficient (LogP / XLogP3)
Target Compound Data	LogP = 1.7727 (chemscene); TPSA = 53.43 Ų; MW = 220.27 g/mol
Comparator Or Baseline	1-(Pyridin-4-yl)piperidine-4-carboxylic acid (CAS 93913-86-1): LogP = 1.3826 (chemscene) or XLogP3 = 1.0 (Aladdin/chem960); TPSA = 53.43 Ų; MW = 206.24 g/mol
Quantified Difference	ΔLogP = +0.39 (chemscene–chemscene) to +0.77 (chemscene vs. XLogP3); ΔMW = +14.03 g/mol (+6.8%)
Conditions	Computed physicochemical properties; LogP values from chemscene.com and chem960.com using standard prediction algorithms; TPSA from Ertl method

Why This Matters

A LogP increase of ~0.4–0.8 units without TPSA penalty translates to improved predicted passive permeability (Papp) and potentially enhanced CNS exposure, which is critical when selecting building blocks for CNS-penetrant kinase inhibitor programmes.

• [1] Waring MJ. Lipophilicity in drug discovery. Expert Opinion on Drug Discovery, 2010, 5(3), 235–248. DOI: 10.1517/17460441003605098. (Establishes LogP 1–3 as the optimal range for oral drug candidates.) View Source

Metabolic Soft-Spot Blockade Against CYP3A4 N-Dealkylation

In the pyridyl-piperidine chemotype, the α-carbon adjacent to the piperidine nitrogen is the primary site of CYP3A4-mediated N-dealkylation, with hydrogen-abstraction activation energies measured at 96–98 kcal/mol for the unsubstituted congener [1]. The quaternary 4-methyl group in the target compound (CAS 905576-59-2) introduces steric shielding at this metabolically labile position, directly blocking access of the CYP3A4 heme iron–oxo species to the α-carbon hydrogen atoms . In contrast, the des-methyl analog 1-(pyridin-4-yl)piperidine-4-carboxylic acid (CAS 93913-86-1) retains two α-hydrogens that are fully accessible for H-atom abstraction, making it inherently more susceptible to first-pass oxidative metabolism. Species-specific data indicate that rodent CYP3A isoforms exhibit 1.3–1.8-fold higher N-dealkylation rates compared to human CYP3A4, meaning the metabolic liability of the des-methyl analog is amplified in preclinical rodent models [2].

Metabolic Soft-Spot Shielding

Class-level

4-Methyl group blocks piperidine α-carbon; des-methyl analog retains two accessible α-hydrogens. Reported H-abstraction activation energy ~96–98 kcal/mol (piperidine class). Rodent CYP3A N-dealkylation rate 1.3–1.8× higher than human.

4-Methyl may reduce first-pass oxidative metabolism; supports metabolic stability screening context.

Class-level inference; compound-specific microsomal data not publicly available.

Evidence Dimension	Predicted susceptibility to CYP3A4-mediated N-dealkylation at the piperidine α-carbon
Target Compound Data	Quaternary 4-methyl group provides steric blockade of the α-carbon metabolic soft spot; no abstractable α-hydrogens on the carbon bearing the methyl substituent
Comparator Or Baseline	1-(Pyridin-4-yl)piperidine-4-carboxylic acid (CAS 93913-86-1): two α-hydrogens available for CYP3A4-mediated hydrogen abstraction; activation energy for H-abstraction = 96–98 kcal/mol (class-level data for unsubstituted piperidine α-carbons)
Quantified Difference	Qualitative: blocked vs. fully accessible metabolic soft spot. Quantitative context: rodent vs. human N-dealkylation rate ratio = 1.3–1.8-fold for the unsubstituted class, translating to proportionally shorter plasma half-life in rodent models.
Conditions	Class-level inference based on CYP3A4 metabolic pathway analysis for piperidine derivatives (referenced via smolecule.com metabolic analysis); in vitro microsomal incubation data for the specific compound pair not available in the public domain

Why This Matters

For procurement decisions in lead optimisation programmes, the 4-methyl group makes the target compound a superior starting scaffold when metabolic stability is a key design criterion, potentially reducing the need for subsequent deuterium or fluorine metabolic-blocking strategies that add synthetic complexity and cost.

• [1] Stepan AF et al. J. Med. Chem. 2011, 54(22), 7772–7783. Activation energies of 96–98 kcal/mol for CYP3A4-mediated hydrogen abstraction at piperidine α-carbons. Referenced via smolecule.com CYP450 metabolism pathway analysis for 4-Methyl-1-(pyridin-4-yl)piperidine-4-carboxylic acid. View Source
• [2] Martignoni M, Groothuis GMM, de Kanter R. Species differences between mouse, rat, dog, monkey and human CYP-mediated drug metabolism, inhibition and induction. Expert Opinion on Drug Metabolism & Toxicology, 2006, 2(6), 875–894. Rodent CYP3A N-dealkylation rates 1.3–1.8× higher than human. View Source

Conformational Preorganisation for Kinase Hinge-Binding

X-ray crystallographic analysis of the pyridyl-piperidine chemotype reveals a twisted conformation about the pyridine–piperidine bond that is essential for potent Wnt pathway inhibition [1]. The prototypical inhibitor CCT251545, which evolved from this scaffold, achieves an IC₅₀ of 5 nM in a cell-based Wnt reporter assay and demonstrates >100-fold selectivity for CDK8/CDK19 over 291 other kinases [2]. The 4-methyl substituent on the target compound increases steric bulk at the piperidine 4-position, which is predicted to influence the torsional angle between the piperidine ring and its 4-substituent, thereby preorganising the carboxylic acid vector for optimal amide coupling geometry in the final inhibitor construct. In contrast, the des-methyl analog (CAS 93913-86-1) lacks this conformational bias at the 4-position, offering one fewer element of structural preorganisation for target engagement.

Conformational Preorganisation

Class-level

X-ray structure of pyridyl-piperidine inhibitor shows twisted pyridine–piperidine bond. Prototypical CCT251545 IC₅₀ = 5 nM, >100-fold selectivity for CDK8/CDK19 over 291 kinases.

4-Methyl quaternary centre may preorganise carboxylic acid vector for amide coupling geometry.

Inferred from downstream inhibitor SAR; direct structural data for this exact scaffold limited.

Evidence Dimension	Scaffold preorganisation for kinase hinge-binding conformation; torsional constraint at the piperidine 4-position
Target Compound Data	Quaternary 4-methyl group introduces conformational restriction at the piperidine 4-position; scaffold is a direct precursor to the pyridyl-piperidine Wnt inhibitor phenotype described in WO2015144290
Comparator Or Baseline	1-(Pyridin-4-yl)piperidine-4-carboxylic acid (CAS 93913-86-1): no quaternary substitution at the 4-position; greater conformational freedom. 4-Methylpiperidine-4-carboxylic acid (CAS 162648-32-0): lacks the pyridin-4-yl group required for kinase hinge binding.
Quantified Difference	Qualitative structural differentiation. Prototypical inhibitor CCT251545 IC₅₀ = 5 nM (Wnt reporter assay); selectivity >100-fold for CDK8/CDK19 over 291 kinases (class-level evidence for the pyridyl-piperidine phenotype).
Conditions	Structural inference from the Mallinger et al. (2015) J. Med. Chem. X-ray crystal structure of compound 9; cell-based Wnt reporter assay in 7dF3 cells for CCT251545

Why This Matters

For medicinal chemistry procurement, the 4-methyl quaternary centre provides a conformational anchor point that can streamline structure-based drug design (SBDD) efforts, reducing the number of rotatable bonds that must be conformationally sampled during docking studies and potentially improving the predictability of SAR exploration.

• [1] Mallinger A, Crumpler S, Pichowicz M, Waalboer D, Stubbs M, Adeniji-Popoola O, Wood B, Smith E, Thai C, Henley AT, Georgi K, Court W, Hobbs S, Box G, Ortiz-Ruiz MJ, Valenti M, De Haven Brandon A, TePoele R, Leuthner B, Workman P, Aherne W, Poeschke O, Dale TC, Wienke D, Esdar C, Rohdich F, Raynaud F, Clarke PA, Eccles SA, Stieber F, Schiemann K, Blagg J. J. Med. Chem. 2015, 58(4), 1717–1735. X-ray crystallography demonstrates twisted pyridine–piperidine conformation. View Source
• [2] ChEBI. CCT251545 (CHEBI:143114). Orally bioavailable inhibitor of Wnt signaling, IC₅₀ = 5 nM; potent and selective chemical probe for CDK8 and CDK19 with >100-fold selectivity over 291 kinases. View Source

Commercial Purity Advantage in Vendor Comparison

A direct vendor-to-vendor comparison reveals that 4-methyl-1-(pyridin-4-yl)piperidine-4-carboxylic acid (CAS 905576-59-2) is commercially available at a standard purity of 98% (Bidepharm, Leyan) with batch-specific QC documentation including NMR, HPLC, and GC . In contrast, the closest non-methylated analog, 1-(pyridin-4-yl)piperidine-4-carboxylic acid (CAS 93913-86-1), is listed at a standard purity of 96% by the same major vendor (Bidepharm) . This 2-percentage-point purity differential, while modest in absolute terms, corresponds to a halving of the maximum unspecified impurity burden (from 4% to 2%), which is meaningful for fragment-based screening and high-concentration biochemical assay applications where aggregate-forming impurities can confound IC₅₀ determinations.

Purity Specification

Head-to-head

Target: 98% (Bidepharm, Leyan); des-methyl comparator: 96% (Bidepharm). ΔPurity = +2%; unspecified impurity burden halved (2% vs 4%).

Reduced risk of aggregate-forming impurities in high-concentration biochemical screening.

Vendor-specified QC; batch-specific NMR/HPLC/GC documentation available.

Evidence Dimension	Commercial standard purity specification (vendor QC data)
Target Compound Data	98% purity (Bidepharm, catalogue BD01001494); 98% purity (Leyan, catalogue 1358470); 97% purity NLT (MolCore). QC documentation: NMR, HPLC, GC.
Comparator Or Baseline	1-(Pyridin-4-yl)piperidine-4-carboxylic acid (CAS 93913-86-1): 96% purity (Bidepharm, catalogue); 97% purity (multiple vendors).
Quantified Difference	ΔPurity = +2 percentage points (98% vs. 96%); maximum unspecified impurity burden: 2% (target) vs. 4% (comparator), a 2-fold reduction.
Conditions	Vendor-specified standard purity; Bidepharm as common vendor for both compounds; QC methods include NMR, HPLC, and GC per vendor datasheets

Why This Matters

For assay-ready procurement in fragment-based drug discovery (FBDD) or high-throughput screening (HTS), a 2% purity advantage translates to a 50% reduction in maximum impurity carry-through, directly reducing the risk of false-positive hits arising from trace impurities at high screening concentrations (e.g., 10–100 μM).

Dual Free Acid and Hydrochloride Salt Availability

The target compound is commercially available in two distinct physical forms: the free acid (CAS 905576-59-2, MW 220.27) and the hydrochloride salt (CAS 1909312-20-4, MW 256.73 g/mol) . This dual availability provides procurement flexibility for different downstream applications: the free acid form is preferred for organic-phase amide coupling reactions where HCl counterions can interfere with base-sensitive coupling reagents, while the hydrochloride salt offers enhanced aqueous solubility (predicted ≥10 mg/mL based on the salt form's increased polarity) [1]. In contrast, 4-methylpiperidine-4-carboxylic acid (CAS 162648-32-0), which lacks the pyridin-4-yl group entirely, is predominantly available only as the free acid or hydrochloride and does not offer the same degree of validated dual-form supply chain robustness.

Form Availability

Head-to-head

Free acid (CAS 905576-59-2, ≥95–98%) and HCl salt (CAS 1909312-20-4, ≥95%). Both forms in stock at multiple vendors.

Supports organic-phase amide coupling (free acid) and aqueous formulation (HCl salt) without in-house salt conversion.

HCl salt enhances aqueous solubility; dual-form supply reduces single-supplier dependency.

Evidence Dimension	Availability of multiple salt/neutral forms from established commercial suppliers
Target Compound Data	Free acid: CAS 905576-59-2, MW 220.27, purity ≥95–98% (AKSci, Bidepharm, Chemscene, MolCore). Hydrochloride salt: CAS 1909312-20-4, MW 256.73, purity ≥95% (AKSci, CymitQuimica). Both forms in stock at multiple vendors.
Comparator Or Baseline	4-Methylpiperidine-4-carboxylic acid (CAS 162648-32-0): MW 143.18; available as free acid and HCl salt but lacks the pyridin-4-yl pharmacophore. 1-(Pyridin-4-yl)piperidine-4-carboxylic acid (CAS 93913-86-1): MW 206.24; HCl salt available (CAS 210962-09-7) but lacks 4-methyl group.
Quantified Difference	Two validated CAS-registered forms (free acid + HCl) vs. single-form reliance for scaffold-incomplete analogs. MW spread between forms: 36.46 g/mol (HCl adduct).
Conditions	Commercial availability assessment across ≥5 established vendors (AKSci, Bidepharm, Chemscene, MolCore, CymitQuimica, Leyan)

Why This Matters

Dual-form availability reduces single-supplier dependency and allows the same scaffold to be used seamlessly across both medicinal chemistry (free acid for amide coupling) and in vivo pharmacology workflows (HCl salt for aqueous formulation), streamlining the analogue synthesis-to-screening pipeline.

• [1] Serajuddin ATM. Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 2007, 59(7), 603–616. Hydrochloride salt formation typically increases aqueous solubility by 10–1000-fold relative to the free acid/base form. View Source

Patent-Landscape Alignment with Wnt Inhibitor Chemical Space

The pyridyl-piperidine-4-carboxylic acid scaffold featuring a 4-methyl substituent falls directly within the Markush structure of Formula (I) in WO2015144290 (Merck Patent GmbH / Cancer Research Technology Ltd.), which claims pyridyl piperidines as Wnt pathway inhibitors for hyperproliferative diseases including cancer [1]. The prototypical clinical candidate emerging from this patent family, CCT251545, is a potent Wnt inhibitor (IC₅₀ = 5 nM) built upon a closely related 4-substituted piperidine core [2]. In contrast, simpler analogs such as 4-methylpiperidine-4-carboxylic acid (CAS 162648-32-0, XLogP3 = −2.1) fall entirely outside this patent-protected chemical space because they lack the pyridin-4-yl N-substituent that is mandatory for Formula (I) coverage. This means the target compound offers a patent-mapped entry point into a clinically validated target space (Wnt/β-catenin signalling in oncology), whereas the pyridine-lacking analog is chemically excluded from this intellectual property landscape.

Patent Space Mapping

Class-level

Scaffold matches Formula (I) of WO2015144290 (pyridyl piperidine Wnt inhibitors). Pyridine-lacking analog (CAS 162648-32-0) falls outside patent scope.

Provides IP-grounded entry into Wnt inhibitor chemical series for lead optimisation.

Patent landscape analysis; freedom-to-operate assessment requires independent legal review.

Evidence Dimension	Coverage within the Markush structure of WO2015144290 (pyridyl piperidine Wnt inhibitors)
Target Compound Data	4-Methyl-1-(pyridin-4-yl)piperidine-4-carboxylic acid maps onto Formula (I) of WO2015144290; pyridin-4-yl N-substituent and piperidine-4-carboxylic acid moiety both within the claimed generic scope.
Comparator Or Baseline	4-Methylpiperidine-4-carboxylic acid (CAS 162648-32-0): lacks pyridin-4-yl group; does not satisfy the pyridyl-piperidine core requirement of Formula (I); XLogP3 = −2.1 renders it unsuitable for CNS drug design. 1-(Pyridin-4-yl)piperidine-4-carboxylic acid (CAS 93913-86-1): falls within Formula (I) scope but lacks the metabolic stability advantage of the 4-methyl group.
Quantified Difference	Binary: inside patent-protected Wnt inhibitor chemical space (target) vs. outside (pyridine-lacking analog). Clinical-stage prototypical compound CCT251545 IC₅₀ = 5 nM (Wnt reporter).
Conditions	Patent analysis of WO2015144290 (filed 2015-03-10; published 2015-10-01); Markush Formula (I) requires a pyridyl group attached to the piperidine nitrogen

Why This Matters

For industrial and academic groups prosecuting Wnt/β-catenin inhibitor programmes, procuring the target compound provides a direct synthetic entry point into a patent-protected, clinically validated chemical series, whereas the simpler pyridine-lacking analog offers no such IP-grounded starting point and would require de novo scaffold hopping to access the same biological target space.

• [1] Schiemann K, Stieber F, Calderini M, Blagg J, Mallinger A, Waalboer D, Rink C, Crumpler SR. Pyridyl Piperidines. WIPO Patent Application WO/2015/144290, published October 1, 2015. Formula (I) Markush structure encompasses pyridyl-substituted piperidine-4-carboxylic acid derivatives as Wnt pathway inhibitors. View Source
• [2] ChEBI. CCT251545 (CHEBI:143114). Wnt signaling inhibitor, IC₅₀ = 5 nM. Selective chemical probe for CDK8/CDK19. CAS 1661839-45-7. View Source

Optimal Procurement Scenarios Based on Differentiation Evidence

CNS-Penetrant Kinase Inhibitor Lead Optimisation

Programmes targeting CNS kinases (e.g., DYRK1A for Down syndrome or CDK8 for glioblastoma) benefit from the target compound's LogP of 1.77, which sits within the optimal CNS drug space (LogP 1–3) while avoiding the excessive lipophilicity that drives P-glycoprotein efflux . The 4-methyl group simultaneously provides metabolic soft-spot protection, reducing the likelihood of rapid CYP3A4-mediated first-pass clearance that often limits brain exposure for unsubstituted piperidine analogs . Procurement of the free acid form (CAS 905576-59-2) enables direct amide coupling to generate focused libraries for CNS kinase SAR exploration.

Wnt/β-Catenin Pathway Inhibitor Development

The target compound's structural alignment with the Merck WO2015144290 patent family provides a chemically validated entry point for groups prosecuting Wnt pathway inhibitors in oncology [1]. The pyridin-4-yl N-substituent is mandatory for kinase hinge-binding in this phenotype, and the 4-methyl quaternary centre offers a conformational anchor that simplifies SBDD. The prototypical compound CCT251545 (IC₅₀ = 5 nM in Wnt reporter assay) demonstrates the clinical potential of derivatives built on this scaffold [2]. Researchers should procure the 98%-purity grade from Bidepharm or Leyan, which provides QC-documented material suitable for fragment elaboration and hit-to-lead chemistry.

Metabolic Stability-First Fragment-Based Library Design

For FBDD programmes where metabolic stability is a primary triage criterion, the 4-methyl quaternary centre of the target compound provides inherent protection against CYP3A4-mediated N-dealkylation that is not available from the des-methyl analog (CAS 93913-86-1) . The 98% purity specification with vendor QC documentation (NMR, HPLC, GC) ensures that fragments screened at high concentrations (≥100 μM) carry minimal impurity-derived false-positive risk. The dual availability as free acid and HCl salt further allows the same core scaffold to be used in both biochemical screening (free acid in DMSO) and biophysical assays (HCl salt in aqueous buffer) without solvent compatibility conflicts.

Parallel Medicinal Chemistry with Multi-Form Scaffold Supply

Groups running parallel synthesis–screening cascades benefit from the target compound's availability in both free acid (CAS 905576-59-2, ≥5 vendors) and hydrochloride salt (CAS 1909312-20-4) forms . The free acid is directly compatible with HATU/HBTU-mediated amide couplings in DMF or DCM without the need for tertiary amine basification to neutralise HCl counterions. The HCl salt, with its enhanced aqueous solubility, is preferred for in vitro ADME assays (kinetic solubility, PAMPA, microsomal stability) where DMSO stock solution miscibility with aqueous buffer is critical. This dual-form procurement strategy eliminates the need for in-house salt conversion and associated QC re-validation, compressing the synthesis-to-assay cycle time.

Application

Selection Property

Validation Focus

CNS-penetrant kinase inhibitor lead optimisation

Lipophilicity profile reported within CNS drug-like range; 4-methyl steric shielding of CYP3A4 α-carbon soft spot

Brain penetration assay; CYP3A4 microsomal stability profiling

Wnt/β-catenin pathway inhibitor development

Pyridin-4-yl substitution required for kinase hinge binding; conformational preorganisation by 4-methyl quaternary centre

Wnt reporter assay; Kinase selectivity panel screening

Metabolic-stability-focused fragment-based library design

4-Methyl group reduces CYP3A4 N-dealkylation liability; 98% purity minimises impurity-derived false positives

Microsomal stability assay; Purity QC verification (HPLC/NMR)

Parallel medicinal chemistry with multi-form scaffold supply

Dual availability as free acid and HCl salt; compatible with organic-phase coupling and aqueous ADME workflows

Salt-form solubility profiling; Assay buffer compatibility without solvent mismatch

• [1] Schiemann K et al. Pyridyl Piperidines. WO/2015/144290. Merck Patent GmbH. Mallinger A et al. J. Med. Chem. 2015, 58(4), 1717–1735. View Source
• [2] ChEBI. CCT251545 (CHEBI:143114). Wnt signaling inhibitor, IC₅₀ = 5 nM; >100-fold selective for CDK8/CDK19 over 291 kinases. View Source